2-(4-methoxyphenyl)-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-(5-methyl-4-oxo-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H14N2O3S/c1-8-12(17)15-13(19-8)14-11(16)7-9-3-5-10(18-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,14,15,16,17)
• InChI Key: CMPUMMNAVVQTGO-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N=C(S1)NC(=O)CC2=CC=C(C=C2)OC
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

2-(4-methoxyphenyl)-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide, also known as MOTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response, which may contribute to its anti-inflammatory effects. This compound has also been shown to modulate the activity of various neurotransmitter systems in the brain, including the dopamine and glutamate systems, which may contribute to its effects on the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models and in vitro studies. This compound has been shown to reduce inflammation and oxidative stress in various tissues, including the brain, liver, and kidneys. This compound has also been shown to improve cognitive function and memory in animal models, suggesting potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenyl)-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide has several advantages for lab experiments, including its relatively simple synthesis method, high purity, and stability. However, this compound also has some limitations, including its low solubility in water and some organic solvents, which may limit its applicability in certain experiments. Additionally, the potential toxicity of this compound at high doses must be carefully considered in experimental design.

Future Directions

There are several future directions for research on 2-(4-methoxyphenyl)-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide. One potential direction is to further investigate its potential as an anti-inflammatory and anti-cancer agent, as well as its effects on the immune system. Another potential direction is to explore its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential side effects and toxicity.

Scientific Research Applications

2-(4-methoxyphenyl)-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide has shown promising results in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. In pharmacology, this compound has been investigated for its effects on the central nervous system and its potential as a therapeutic agent for various neurological disorders. In neuroscience, this compound has been studied for its potential to modulate synaptic plasticity and improve cognitive function.